N-(4-bromophenyl)-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-(4-bromophenyl)-3-methyl-2,4-dioxo-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C12H10BrN3O3/c1-16-11(18)9(6-14-12(16)19)10(17)15-8-4-2-7(13)3-5-8/h2-6H,1H3,(H,14,19)(H,15,17)
• InChI Key: IRONXXRWWWPSBQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=CNC1=O)C(=O)NC2=CC=C(C=C2)Br
• Molecular Formula: C12H10BrN3O3
• Molecular Weight: 324.13 g/mol

Description

N-(4-bromophenyl)-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide, also known as BPTMC, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. BPTMC is a pyrimidine derivative that exhibits a range of biological activities, including anti-inflammatory, anti-tumor, and anti-bacterial properties. In

Scientific Research Applications

Antimicrobial Activity:

This compound has been investigated for its antimicrobial potential. In a study by Apostol et al., the compound N-{4-[(4-bromophenyl)sulfonyl]benzoyl}-L-valine demonstrated promising antimicrobial activity against bacterial and fungal strains. .

Antioxidant Properties:

The same compound was evaluated for its antioxidant effect using various assays, including DPPH, ABTS, and ferric reducing power. .

Toxicity Assessment:

Researchers also studied the toxicity of this compound using freshwater cladoceran Daphnia magna Straus . .

Drug Design and In Silico Studies:

In silico analyses were performed to explore the compound’s antimicrobial effect and toxicity. .

Antibacterial Screening:

Functionalized derivatives of N-(4-bromophenyl)furan-2-carboxamide were screened for antibacterial activity against extensively drug-resistant (XDR) pathogens, including CRAB , CRKP , CREC , and MRSA . .

Pharmacological Activities:

Efforts have been made to study the pharmacological activities of newly synthesized N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives . .